Cas no 1210374-77-8 (3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide)

3-(Dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a dimethylamino group and a (4-phenyloxan-4-yl)methyl moiety. This structure suggests potential applications in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The dimethylamino group may enhance solubility and bioavailability, while the phenyloxane moiety could contribute to stereochemical diversity and target binding specificity. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound’s purity and stability under standard conditions further support its utility in research and development, particularly in the synthesis of novel pharmacologically active molecules.

3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide structure

1210374-77-8 structure

Product Name:3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide

CAS No:1210374-77-8

MF:C₂₁H₂₆N₂O₂

MW:338.443345546722

CID:5948535

PubChem ID:45561119

Update Time:2025-05-20

3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide
- 3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide
- AKOS024520758
- VU0522407-1
- 1210374-77-8
- 3-(dimethylamino)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzamide
- F5831-9289
- Inchi： 1S/C21H26N2O2/c1-23(2)19-10-6-7-17(15-19)20(24)22-16-21(11-13-25-14-12-21)18-8-4-3-5-9-18/h3-10,15H,11-14,16H2,1-2H3,(H,22,24)
- InChI Key： IGVQDCNRXUMEJE-UHFFFAOYSA-N
- SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)C1=CC=CC(N(C)C)=C1

Computed Properties

Exact Mass: 338.199428076g/mol
Monoisotopic Mass: 338.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 41.6Å²

3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5831-9289-2μmol	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	2μmol	$57.0	2023-09-09
Life Chemicals	F5831-9289-5μmol	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	5μmol	$63.0	2023-09-09
Life Chemicals	F5831-9289-10μmol	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	10μmol	$69.0	2023-09-09
Life Chemicals	F5831-9289-20μmol	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	20μmol	$79.0	2023-09-09
Life Chemicals	F5831-9289-1mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	1mg	$54.0	2023-09-09
Life Chemicals	F5831-9289-2mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	2mg	$59.0	2023-09-09
Life Chemicals	F5831-9289-3mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	3mg	$63.0	2023-09-09
Life Chemicals	F5831-9289-4mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	4mg	$66.0	2023-09-09
Life Chemicals	F5831-9289-5mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	5mg	$69.0	2023-09-09
Life Chemicals	F5831-9289-10mg	3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide	1210374-77-8	10mg	$79.0	2023-09-09

3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Related Categories

Additional information on 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide

Recent Advances in the Study of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS: 1210374-77-8)

The compound 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS: 1210374-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide as a modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes such as PI3K and mTOR, which are critical in cancer cell proliferation and survival. The compound's unique structural features, including the dimethylamino and phenyloxane moieties, contribute to its binding affinity and selectivity.

In addition to its anticancer properties, preliminary research has explored its potential in neurodegenerative diseases. A study in ACS Chemical Neuroscience (2024) reported that 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide exhibits neuroprotective effects by reducing oxidative stress and amyloid-beta aggregation in neuronal cell models. These findings suggest a dual therapeutic potential, although further in vivo studies are required to validate these effects.

The synthesis of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide has also been optimized in recent years. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthetic route that minimizes byproducts and improves purity. This advancement is crucial for future large-scale production and clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic index. Additionally, its safety profile in long-term use is yet to be fully elucidated.

In conclusion, 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide represents a promising candidate for multiple therapeutic areas. Ongoing research is expected to refine its applications and address current limitations, paving the way for potential clinical translation.